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Compound of Interest

Compound Name: 5-Ethynyl-1-methyl-1H-imidazole

Cat. No.: B1306616

Technical Guide: Safety and Handling of 5-
Ethynyl-1-methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information compiled is based on available Safety Data Sheets (SDS)
and data for structurally related compounds. The toxicological properties of 5-Ethynyl-1-
methyl-1H-imidazole have not been thoroughly investigated.[1] All handling and safety
procedures should be conducted with caution and in accordance with institutional and
regulatory guidelines.

Introduction

5-Ethynyl-1-methyl-1H-imidazole is a heterocyclic compound with potential applications in
pharmaceutical synthesis and drug development. Its structure, featuring an imidazole core and
an ethynyl group, makes it a versatile building block. However, the presence of the reactive
ethynyl group and the imidazole moiety necessitates a thorough understanding of its potential
hazards and the implementation of strict safety protocols. This guide provides a comprehensive
overview of the available safety data and recommended handling precautions for this
compound.

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 5-Ethynyl-1-methyl-1H-imidazole

is presented in the table below.

Property Value Reference
CAS Number 71759-92-7 [2]
Molecular Formula CeHeN2

Molecular Weight 106.13 g/mol

Appearance Not specified; likely a solid

Boiling Point 116 °C at 25 mmHg

Density 1.045 g/mL at 25 °C

Refractive Index

n20/D 1.5490

Flash Point

104.4 °C (219.9 °F) - closed

cup

Solubility

No data available

Hazard Identification and Classification

5-Ethynyl-1-methyl-1H-imidazole is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
Serious Eye Damage 1 H318: Causes serious eye

damage

Specific Target Organ Toxicity -
Single Exposure (Respiratory

system)

H335: May cause respiratory

irritation
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Signal Word: Danger[2]

Toxicological Information

Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration), for 5-Ethynyl-1-methyl-1H-imidazole are not available in the public
domain.[1] The toxicological properties of this specific compound have not been thoroughly
investigated.[1] However, data from structurally related imidazole compounds can provide an
indication of potential hazards.

Compound Route Species LD50 Reference
1-

o Oral Rat 1130 mg/kg [3]
Methylimidazole
1- :

o Dermal Rabbit 400 - 600 mg/kg [3]
Methylimidazole
4-

o Oral Rat 751 mg/kg [4]
Methylimidazole
4-

o Oral Mouse 370 mg/kg [4]
Methylimidazole
Imidazole Oral Rat 220 - 970 mg/kg [5]

Note: This data is for related compounds and should be used for guidance only. The actual
toxicity of 5-Ethynyl-1-methyl-1H-imidazole may differ.

Based on the available SDS, exposure to 5-Ethynyl-1-methyl-1H-imidazole may cause:

Ingestion: Harmful if swallowed.[2] May cause burns to the digestive tract.[3]

Inhalation: May cause respiratory irritation.[1][2]

Skin Contact: Causes skin irritation.[2] Prolonged or repeated exposure may cause allergic
reactions in sensitive individuals.[1]

Eye Contact: Causes serious eye damage.[2]
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No component of this product at levels greater than or equal to 0.1% is identified as a probable,
possible or confirmed human carcinogen by IARC.[1] Data on reproductive toxicity is not
available.[1]

Handling Precautions and Personal Protective
Equipment (PPE)

Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3]

o Ensure that eyewash stations and safety showers are readily accessible.[3]

| : . PPE)

PPE Specification

Wear chemical safety goggles and a face shield.

[3]

Eye/Face Protection

) ) Wear protective gloves (e.g., nitrile rubber) and
Skin Protection
a lab coat.

If handling as a powder or if ventilation is
) ) inadequate, use a NIOSH-approved respirator
Respiratory Protection _ _ _
with an appropriate filter (e.g., N95 for dusts, or

an organic vapor respirator).[1]

General Hygiene

e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in the laboratory.

» Wash hands thoroughly after handling.
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First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Never give anything by mouth to an

unconscious person.[1]

) Move the person to fresh air. If not breathing,
Inhalation ) o o
give artificial respiration.[1]

) Immediately wash off with soap and plenty of
Skin Contact ) )
water. Remove contaminated clothing.[1]

Rinse thoroughly with plenty of water for at least

Eye Contact ]
15 minutes.[1]

Always show the Safety Data Sheet to the attending physician.[1]

Accidental Release and Disposal
Accidental Release

o Evacuate personnel to a safe area.
o Wear appropriate PPE.
e Avoid dust formation.[1]

o For small spills, sweep up the solid material, avoiding dust generation, and place itin a
suitable, closed container for disposal.[1]

¢ Do not let the product enter drains.[1]

Disposal

» Dispose of waste in accordance with local, state, and federal regulations.
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e This material may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[1]

Experimental Protocols and Workflows

No specific experimental protocols or signaling pathways involving 5-Ethynyl-1-methyl-1H-
imidazole have been identified in the reviewed literature. It is primarily classified as a
heterocyclic building block for research use.[6] The following sections provide a general
framework for handling and safety assessment.

General Experimental Workflow for Handling Hazardous
Powders
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General Workflow for Handling Hazardous Powders

Preparation

Review SDS

i

Don Appropriate PPE

i

Prepare Fume Hood and Equipment

Handling
y

Weigh Compound in Fume Hood

i

Dissolve in Appropriate Solvent

Cleanup and Disposal

Decontaminate Glassware and Surfaces

;

Dispose of Waste Properly

;

Remove PPE

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of hazardous chemical powders.
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Logical Workflow for Safety Assessment of a Research
Chemical

Logical Workflow for Safety Assessment

Information Gathering

Obtain and Review SDS Search for Published Data Analyze Structurally Similar Compounds

Hazard Agsessment

Identify Potential Hazards

Evaluate Exposure Risks

/Z/ontrol Measures\«

Implement Engineering Controls Select Appropriate PPE

N 7

Develop Standard Operating Procedure (SOP)

Click to download full resolution via product page

Caption: A logical workflow for assessing the safety of a novel or under-characterized research
chemical.

Conclusion

5-Ethynyl-1-methyl-1H-imidazole is a valuable research chemical that must be handled with
care due to its hazardous properties. While specific toxicological data is limited, the available
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information from Safety Data Sheets and analogous compounds indicates that it is harmful if
swallowed, causes skin irritation, and poses a risk of serious eye damage. Researchers,
scientists, and drug development professionals must employ stringent safety measures,
including the use of appropriate engineering controls and personal protective equipment, to
minimize exposure and ensure a safe working environment. Further toxicological studies are
warranted to fully characterize the safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. capotchem.cn [capotchem.cn]

2. 5-Ethynyl-1-methyl-1H-imidazole 97 71759-92-7 [sigmaaldrich.com]
3. spectrumchemical.com [spectrumchemical.com]

¢ 4. industrialchemicals.gov.au [industrialchemicals.gov.au]

5. bgrci.de [bgrci.de]

6. scbt.com [scbt.com]

 To cite this document: BenchChem. ["'5-Ethynyl-1-methyl-1H-imidazole" safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306616#5-ethynyl-1-methyl-1h-imidazole-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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